Cas no 2137457-58-8 (Pyrido[2,1-c][1,4]thiazin-9-amine, N-(1,1-dimethylpropyl)octahydro-)

• Product Name: Pyrido[2,1-c][1,4]thiazin-9-amine, N-(1,1-dimethylpropyl)octahydro-
• CAS No: 2137457-58-8
• MF: C₁₃H₂₆N₂S
• MW: 242.423942089081
• CID: 5255444
• Update Time: 2025-10-29

Pyrido[2,1-c][1,4]thiazin-9-amine, N-(1,1-dimethylpropyl)octahydro- Chemical and Physical Properties

Names and Identifiers

• Pyrido[2,1-c][1,4]thiazin-9-amine, N-(1,1-dimethylpropyl)octahydro-

• Inchi： 1S/C13H26N2S/c1-4-13(2,3)14-11-6-5-7-15-8-9-16-10-12(11)15/h11-12,14H,4-10H2,1-3H3
• InChI Key： YXDQMSMFUBMXIS-UHFFFAOYSA-N
• SMILES： S1CCN2CCCC(NC(C)(C)CC)C2C1

Additional information on Pyrido[2,1-c][1,4]thiazin-9-amine, N-(1,1-dimethylpropyl)octahydro-

Comprehensive Overview of Pyrido[2,1-c][1,4]thiazin-9-amine, N-(1,1-dimethylpropyl)octahydro- (CAS No. 2137457-58-8)

The compound Pyrido[2,1-c][1,4]thiazin-9-amine, N-(1,1-dimethylpropyl)octahydro- (CAS No. 2137457-58-8) is a specialized heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural framework, featuring a fused pyrido-thiazine core, makes it a promising candidate for applications in drug discovery and material science. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with biological targets, such as enzymes and receptors, with high specificity.

In recent years, the demand for novel heterocyclic compounds like Pyrido[2,1-c][1,4]thiazin-9-amine has surged, driven by advancements in synthetic chemistry and computational modeling. This compound's octahydro- derivative further enhances its stability and bioavailability, making it a valuable intermediate in the development of therapeutics for neurological and metabolic disorders. Its N-(1,1-dimethylpropyl) side chain contributes to its lipophilicity, a critical factor in optimizing drug delivery systems.

The synthesis of CAS No. 2137457-58-8 involves multi-step organic reactions, often leveraging catalyzed cyclization and reductive amination techniques. These methods are frequently discussed in academic forums and patent literature, reflecting the compound's relevance in modern medicinal chemistry. Additionally, its structural analogs are being explored for their anti-inflammatory and antioxidant properties, aligning with the growing consumer focus on health and wellness.

From an industrial perspective, Pyrido[2,1-c][1,4]thiazin-9-amine derivatives are being investigated for their role in sustainable agriculture. Their potential as eco-friendly pesticides resonates with global trends toward reducing synthetic chemical use in farming. This aligns with frequent searches for "green chemistry solutions" and "biodegradable agrochemicals," highlighting the compound's versatility beyond pharmaceuticals.

Analytical characterization of 2137457-58-8 typically employs techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods ensure precise identification and purity assessment, which are crucial for regulatory compliance and commercial applications. The compound's thermodynamic stability and solubility profile are also key parameters under investigation, addressing common queries about "optimizing drug formulations."

In conclusion, Pyrido[2,1-c][1,4]thiazin-9-amine, N-(1,1-dimethylpropyl)octahydro- represents a cutting-edge example of how heterocyclic chemistry drives innovation across multiple sectors. Its dual applicability in life sciences and agrochemicals positions it as a compound of enduring scientific and commercial interest, meeting the demands of both researchers and industry stakeholders.